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Compound of Interest

Compound Name: (2,2-Dimethylicyclopropyl)methanol

Cat. No.: B1348738

Technical Guide: (2,2-
Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2,2-
Dimethylcyclopropyl)methanol, a valuable building block in organic synthesis and medicinal
chemistry. The document details its chemical identifiers, physical properties, a representative
synthesis protocol, and a workflow diagram.

Chemical Synonyms and Identifiers

(2,2-Dimethylcyclopropyl)methanol is a cycloalkane derivative with a primary alcohol
functional group. It is also referred to by several other names and is cataloged under various
chemical registry numbers.
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Identifier Type Value

IUPAC Name (2,2-dimethylcyclopropyl)methanol
CAS Number 930-50-7[1]

Molecular Formula CeH120[1]

Molecular Weight 100.16 g/mol [1]

MDL Number MFCD11054018[1]

1S/C6H120/c1-6(2)3-5(6)4-7/h5,7H,3-4H2, 1-
2H3

InChl

InChlKey HCRFKZNNRFJIJHKW-UHFFFAOYSA-N

Physicochemical Properties

The following table summarizes the known and predicted physical and chemical properties of
(2,2-Dimethylcyclopropyl)methanol.

Property Value Notes

Physical Form Liquid At room temperature.

Purity ~95-98% As commercially available.[1]
Predicted logP 1.51 A measure of lipophilicity.[2]
Rotatable Bonds 1

Note: Experimental data for properties such as boiling point, density, and refractive index are
not readily available in the cited literature. Spectroscopic data (*H NMR, 3C NMR, IR, MS)
would require experimental determination.

Experimental Protocol: Synthesis of (2,2-
Dimethylcyclopropyl)methanol
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The synthesis of (2,2-Dimethylcyclopropyl)methanol can be achieved by the reduction of its
corresponding carboxylic acid, 2,2-dimethylcyclopropanecarboxylic acid, using a strong
reducing agent like lithium aluminum hydride (LiAlH4). The following is a representative
experimental protocol based on general procedures for LiAlH4 reductions of carboxylic acids.[3]

[41[5]
Reaction:
2,2-dimethylcyclopropanecarboxylic acid - (2,2-Dimethylcyclopropyl)methanol

Reagents and Materials:

2,2-dimethylcyclopropanecarboxylic acid
e Lithium aluminum hydride (LiAIH4)

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e 10% Sulfuric acid (H2SOa4)

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

» Reflux condenser

e Dropping funnel

e Magnetic stirrer

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:
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e Setup: A dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a
dropping funnel is assembled under an inert atmosphere (e.g., nitrogen or argon).

» Reagent Preparation: A suspension of lithium aluminum hydride (1.2 equivalents) in
anhydrous diethyl ether (or THF) is prepared in the reaction flask and cooled in an ice bath.

o Addition of Carboxylic Acid: 2,2-dimethylcyclopropanecarboxylic acid (1 equivalent) is
dissolved in anhydrous diethyl ether (or THF) and added dropwise to the LiAlH4 suspension
via the dropping funnel. The rate of addition should be controlled to maintain a gentle reflux.

o Reaction: After the addition is complete, the reaction mixture is stirred at room temperature
for several hours or gently refluxed until the reaction is complete (monitored by TLC).

e Quenching: The reaction is carefully quenched by the slow, dropwise addition of water,
followed by the addition of a 10% sulfuric acid solution. This should be done in an ice bath to
control the exothermic reaction.

o Workup: The mixture is transferred to a separatory funnel, and the organic layer is
separated. The agueous layer is extracted with diethyl ether.

e Drying and Concentration: The combined organic layers are washed with brine, dried over
anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using
a rotary evaporator.

 Purification: The crude product can be purified by distillation or column chromatography to
yield pure (2,2-Dimethylcyclopropyl)methanol.

Safety Precautions: Lithium aluminum hydride is a highly reactive and pyrophoric reagent. It
reacts violently with water and protic solvents. All manipulations should be carried out in a fume
hood under an inert atmosphere, and appropriate personal protective equipment should be

worn.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of (2,2-
Dimethylcyclopropyl)methanol from its carboxylic acid precursor.
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Reaction Setup

E.. Assemble dry glassware under inert atmosphere)

(2. Prepare LiAlH4 suspension in anhydrous ether and cooD

Reaction

G. Add 2,2-dimethylcyclopropanecarboxylic acid solution dropwise)

'

(4. Stir at room temperature or reflux to completion)

Workup and Purification

G. Carefully quench with water and sulfuric acid)

'

6. Separate organic layer and extract aqueous layer.

'

7. Dry combined organic layers and remove solvent.

'

G. Purify by distillation or chromatography)

(2,2-Dimethylcyclopropyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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